Cas no 101-23-5 (N-Phenyl-3-(trifluoromethyl)aniline)

• Product Name: N-Phenyl-3-(trifluoromethyl)aniline
• CAS No: 101-23-5
• MF: C₁₃H₁₀F₃N
• MW: 237.220413684845
• MDL: MFCD00017998
• CID: 139983
• PubChem ID: 7548
• Update Time: 2025-05-20

N-Phenyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-3-(trifluoromethyl)aniline
• Benzenamine,N-phenyl-3-(trifluoromethyl)-
• 3-(trifluoromethyl)diphenylamine
• 3-Trifluoromethyl diphenylamine
• BRN 1214959
• EINECS 202-926-2
• m-Trifluoromethyldiphenylamine
• N-(3-trifluoromethyl)aniline
• N-(3-trifluoromethylphenyl)aniline
• N-(3-trifluoromethylphenyl)-N-phenylamine
• phenyl-(3-trifluoromethyl-phenyl)-amine
• NSC 50453
• Phenyl(m-trifluoromethylphenyl)amine
• N-Phenyl-a,a,a-tri-fluorotoluidine
• 3-Trifluoromethyl-N-phenylbenzenamine
• N-Phenyl-3-(trifluoromethyl)benzenamine
• N-PHENYL-3-(TRIFLUIOROMETHYL)BENZENAMINE
• N-Phenyl-alpha,alpha,alpha-trifluoro-m-toluidine
• Benzenamine, N-phenyl-3-(trifluoromethyl)-
• Benzenamine, N-phenyl-3-(trifluoromethyl)- (9CI)
• m-Toluidine, N-phenyl-alpha,alpha,alpha-trifluoro-
• NSC50453
• 3-trifluoromethylphenylaniline
• 3-trifluoromethylphenyl aniline
• DTXSID30143616
• UNII-Q5XF8B8FGT
• N-Phenyl-3-(trifluoromethyl)aniline; Etofenamate Imp. C (EP); Etofenamate Impurity C
• m-Toluidine,.alpha.,.alpha.-trifluoro-N-phenyl-
• AKOS015914215
• J-523750
• MFCD00017998
• 3-(Trifluoromethyl)-N-phenylaniline
• CS-0156099
• 101-23-5
• O12030
• A800356
• Q5XF8B8FGT
• NSC-50453
• DS-6459
• ETOFENAMATE IMPURITY C [EP IMPURITY]
• NS00041317
• m-Toluidine, alpha,alpha,alpha-trifluoro-N-phenyl-
• SCHEMBL7347670
• Etofenamate EP Impurity C
• m-Toluidine, alpha,alpha,alpha-trifluoro-N-phenyl-(8CI)
• Etofenamate impurity C
• 202-926-2
• Benzenamine, N-phenyl-3-(trifluoromethyl)-(9CI)
• DTXCID6066107
• N-(3-Trifluoromethylphenyl)-phenylamine
• IT58090

• MDL： MFCD00017998
• Inchi： 1S/C13H10F3N/c14-13(15,16)10-5-4-8-12(9-10)17-11-6-2-1-3-7-11/h1-9,17H
• InChI Key： WJCRAVDPIMWFPG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC1C=CC=CC=1)(F)F
• BRN： 1214959

Computed Properties

• Exact Mass: 237.0766
• Monoisotopic Mass: 237.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 4.3

Experimental Properties

• Density: 1.255±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 293.1°C at 760 mmHg
• Refractive Index: 1.5655 (589.3 nm 25 ºC)
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 12.03
• LogP: 4.52200

N-Phenyl-3-(trifluoromethyl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319-H413
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on N-Phenyl-3-(trifluoromethyl)aniline

Comprehensive Guide to N-Phenyl-3-(trifluoromethyl)aniline (CAS No. 101-23-5): Properties, Applications, and Industry Trends

N-Phenyl-3-(trifluoromethyl)aniline (CAS No. 101-23-5), a specialized aromatic amine derivative, has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, characterized by its phenyl and trifluoromethyl functional groups, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "N-Phenyl-3-(trifluoromethyl)aniline synthesis", "CAS 101-23-5 applications", and "trifluoromethyl aniline derivatives", reflecting its growing relevance in modern chemistry.

The molecular formula of N-Phenyl-3-(trifluoromethyl)aniline is C₁₃H₁₀F₃N, with a molecular weight of 237.22 g/mol. Its distinct trifluoromethyl group enhances electron-withdrawing properties, making it valuable for designing bioactive molecules. Recent studies highlight its role in developing fluorescent probes and OLED materials, aligning with the surge in demand for sustainable electronics. Searches for "CAS 101-23-5 solubility" and "thermal stability of trifluoromethyl anilines" underscore the need for precise physicochemical data in industrial applications.

In pharmaceutical research, N-Phenyl-3-(trifluoromethyl)aniline is pivotal for constructing heterocyclic scaffolds found in kinase inhibitors and antiviral agents. The compound’s lipophilicity, influenced by the CF₃ moiety, improves membrane permeability—a hot topic in drug discovery forums. Queries like "101-23-5 in medicinal chemistry" and "trifluoromethyl aniline bioavailability" dominate academic discussions, reflecting its therapeutic potential.

Environmental and regulatory considerations are also trending. With increasing focus on green chemistry, methods to synthesize N-Phenyl-3-(trifluoromethyl)aniline via catalytic C-H activation or microwave-assisted reactions are gaining traction. Keywords such as "sustainable synthesis of CAS 101-23-5" and "eco-friendly aniline derivatives" highlight this shift. Analytical techniques like HPLC and GC-MS remain essential for quality control, as evidenced by searches for "101-23-5 purity analysis".

From a commercial perspective, the compound’s role in agrochemicals, particularly as a precursor for herbicides and pesticides, drives market growth. The trifluoromethyl group enhances bioactivity, addressing global challenges like crop resistance. Searches for "N-Phenyl-3-(trifluoromethyl)aniline suppliers" and "CAS 101-23-5 price trends" indicate robust industrial demand. Additionally, its use in liquid crystals and polymeric materials aligns with innovations in flexible displays and coatings.

Safety data for CAS 101-23-5 emphasizes proper handling under standard laboratory conditions. While not classified as hazardous, precautions like glove use and ventilation are recommended—details often queried as "101-23-5 SDS" or "trifluoromethyl aniline safety protocols". Storage in amber glass under inert atmospheres preserves stability, a practice critical for long-term usability.

In conclusion, N-Phenyl-3-(trifluoromethyl)aniline (CAS No. 101-23-5) exemplifies the intersection of innovation and functionality. Its applications span life sciences, electronics, and materials engineering, fueled by advancements in synthetic methodologies and characterization technologies. As research continues, this compound will likely remain at the forefront of specialty chemicals, addressing both current and emerging industrial needs.